Cas no 638-65-3 (Stearonitrile)

• Product Name: Stearonitrile
• CAS No: 638-65-3
• Molecular Formula: C₁₈H₃₅N
• Molecular Weight: 265.4772
• MDL: MFCD00001947
• CID: 511423
• PubChem ID: 87575702

Stearonitrile Properties

Names and Identifiers

• Octadecanenitrile
• Stearonitrile
• 1-Cyanoheptadecane
• Heptadecyl cyanide
• n-heptadecylcyanide
• Nitril kyseliny stearove
• n-stearylo nitrile
• Octadecanoic acid,nitrile
• OCTADECANONITRILE
• stearyl nitrile
• Oktadekannitril
• Oktadekannitril [Czech]
• Octadecanoic acid, nitrile
• Stearinsaeurenitril [German]
• Nitril kyseliny stearove [Czech]
• QXY19Q5N5I
• RHSBIGNQEIPSCT-UHFFFAOYSA-N
• Stearinsaeurenitril
• Nitril kyseliny stearove [Czech]
• DSSTox_CID_7280
• DSSTox_RID_78383
• DSSTox_GSID_2
• NS00022608
• DB-256130
• 638-65-3
• HSDB 5735
• SCHEMBL345850
• DTXSID4027280
• CHEMBL1871991
• 1Cyanoheptadecane
• Stearonitrile, technical grade, >=90%
• SY051494
• D92228
• NSC 5541
• AI3-14660
• NSC5541
• Q27287554
• MFCD00001947
• CHEBI:133638
• N-OCTADECANONITRILE
• WLN: NC17
• BRN 0972464
• NSC-5541
• NCGC00164046-01
• EINECS 211-345-3
• NCGC00260108-01
• UNII-QXY19Q5N5I
• Tox21_202559
• CAS-638-65-3
• DTXCID507280
• AKOS028108374

• MDL： MFCD00001947
• InChIKey： RHSBIGNQEIPSCT-UHFFFAOYSA-N
• Inchi： 1S/C18H35N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-17H2,1H3
• SMILES： N#CC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 0972464

Computed Properties

• Exact Mass: 265.27700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 15
• Monoisotopic Mass: 265.27695
• Heavy Atom Count: 19
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 6.77148
• PSA: 23.79000
• Refractive Index: 1.4389
• Boiling Point: 274 °C/100 mmHg(lit.)
• Melting Point: 38.0 to 42.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: White waxy substance
• Solubility: Insoluble in water, slightly soluble in ethanol \ ether
• Density: 0.818 g/mL at 25 °C(lit.)

Stearonitrile Security Information

• Symbol:
• RTECS：WI5500000
• WGK Germany：3
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H320
• Warning Statement： P264-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 20/21/22
• Signal Word：Warning

Stearonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles